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Compound of Interest

Compound Name: 2-Bromobenzofuran

Cat. No.: B1272952

Essential Safety and Handling Guide for 2-
Bromobenzofuran

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Bromobenzofuran (CAS No:
54008-77-4). Adherence to these protocols is essential for ensuring a safe laboratory
environment and mitigating potential hazards.

Hazard Identification and Classification

2-Bromobenzofuran is classified as a hazardous substance. Based on the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), it presents the
following hazards:
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Hazard Class Hazard Statement GHS Code Citations
Skin o

) o Causes skin irritation H315 [1][2]
Corrosion/Irritation
Serious Eye Causes serious eye

o o H319 [1][2]
Damage/Eye Irritation irritation
Specific Target Organ ]
o _ May cause respiratory

Toxicity (Single H335 [1112]

Exposure)

irritation

Acute Toxicity (Oral,

Dermal, Inhalation)

Harmful if swallowed,
in contact with skin or
if inhaled

H302 + H312 + H332

Personal Protective Equipment (PPE)

Engineering controls, such as operating within a certified chemical fume hood, are the primary

means of exposure control. PPE serves as a critical secondary barrier. The following table

summarizes the required PPE for handling 2-Bromobenzofuran.[3]
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Body Part PPE Specification Rationale Citations
Chemical safety Protects eyes and

Eyes/Face goggles or a face face from splashes [415]
shield. and airborne particles.
Chemical-resistant, Prevents skin contact
impervious gloves and absorption.

Hands (e.g., nitrile). Double- Double-gloving [4]
gloving is provides an additional
recommended. layer of protection.

Disposable or ]
) ) Protects skin and
chemical-resistant lab ]

Body personal clothing from  [4]

coat with long sleeves
and tight cuffs.

contamination.

Respiratory

Use only in a well-
ventilated area,
preferably a chemical
fume hood. If
ventilation is
inadequate or for spill
cleanup, use a
NIOSH-approved
respirator with
cartridges for organic

vapors.

Essential for

preventing the

inhalation of vapors or

mists.

[1]141[5]

Feet

Closed-toe shoes.

Prevents injuries from
spills or dropped

equipment.

[4]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental

compliance.

Step-by-Step Handling Protocol
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1. Pre-Handling and Preparation:

o Designated Area: All handling of 2-Bromobenzofuran must occur in a designated,
restricted-access area, such as a certified chemical fume hood.[4][5]

 Emergency Equipment: Ensure an eyewash station and safety shower are immediately
accessible and have been recently tested.[4]

» Review Safety Data Sheet (SDS): Before beginning work, thoroughly read and understand
the SDS for 2-Bromobenzofuran.

o Assemble PPE: Don all required PPE as specified in the table above before entering the
designated handling area.

2. Handling the Chemical:
» Avoid Contact: Avoid all personal contact, including inhalation of vapors or mists.[1][6]

o Ventilation: Ensure work is performed in a well-ventilated area or a fume hood to keep
exposure to a minimum.[1]

o Container Handling: Keep the container tightly closed when not in use.[1]

e Hygiene: Do not eat, drink, or smoke in the laboratory or when using this product.[6] Wash
hands and skin thoroughly after handling.[1]

3. Post-Handling Procedures:
o Decontamination: Clean all work surfaces and equipment thoroughly after use.

o Clothing: Immediately remove any clothing that becomes contaminated. Contaminated work
clothes should be laundered separately before reuse.[1]

o Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated
place.[1] The storage area should be locked.[1]

Waste Disposal Plan
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Improper disposal of 2-Bromobenzofuran can pose environmental risks. It must be treated as
hazardous waste.[7]

1. Waste Segregation and Collection:

o Waste Type: As a halogenated organic compound, all waste containing 2-Bromobenzofuran
must be collected separately from non-halogenated waste.[7]

o Container: Use a dedicated, clearly labeled, and sealed hazardous waste container for all
solid and liquid waste.[4][7] This includes contaminated PPE (gloves, disposable lab coats),
weighing papers, and any absorbent materials used for spills.

» Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "2-Bromobenzofuran,” and list all contents.[8]

2. Storage of Waste:

o Store the sealed waste container in a designated satellite accumulation area that is secure
and has secondary containment to prevent spills.[7]

3. Final Disposal:

o Method: Do not dispose of 2-Bromobenzofuran down the drain or in regular trash.[5] The
standard disposal method for halogenated organic compounds is high-temperature
incineration at a licensed and approved hazardous waste disposal facility.[7]

o Compliance: All disposal activities must comply with local, regional, and national hazardous
waste regulations.[1][9]

Emergency and First Aid Procedures
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Exposure Route

First Aid Measures

Citations

Remove the person to fresh air

and keep them comfortable for

Inhalation

breathing. Get medical help if

you feel unwell.

Take off immediately all

contaminated clothing. Wash

Skin Contact

the skin with plenty of soap

and water. If skin irritation

occurs, get medical help.

[1]

Rinse cautiously with water for

at least 15 minutes. Remove

Eye Contact

contact lenses if present and

easy to do. Continue rinsing

and consult a doctor.

[1]

Rinse mouth with water. Do not

induce vomiting. Call a doctor

Ingestion

or Poison Control Center

immediately.

[1]

Workflow Visualization

The following diagram illustrates the standard workflow for safely handling 2-

Bromobenzofuran in a laboratory setting.

1. Preparation 2. Don PPE
- Review SDS Proceed | - Safety Goggles/Face Shield | Procee:
- Designate Fume Hood - Nitrile Gloves (Double)
- Check Emergency Equipment - Lab Coat

3. Chemical Handling
- Work in Fume Hood
- Avoid Contact & Inhalation
- Keep Container Closed

2

4. Post-Handling
- Decontaminate Surfaces
- Store Chemical Properly

- Remove Contaminated Clothing

6. De-Gown
- Remove PPE Carefully
- Dispose of Single-Use ltems:
- Wash Hands Thoroughly

5. Waste Disposal

{q - Segregate Halogenated Waste  MEkkabcssa

- Use Labeled, Sealed Container
- Store in Accumulation Area

Click to download full resolution via product page
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Caption: Workflow for Safe Handling of 2-Bromobenzofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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